Cas no 2089729-22-4 (3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)

• Product Name: 3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• CAS No: 2089729-22-4
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 5271986
• Update Time: 2026-03-09

3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)5-3-14-7-6(5)4(8(15)16)1-2-13-7/h1-3H,(H,13,14)(H,15,16)
• InChI Key： YGHKMFCKTQMSDH-UHFFFAOYSA-N
• SMILES： C12NC=C(C(F)(F)F)C1=C(C(O)=O)C=CN=2

Additional information on 3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

Comprehensive Overview of 3-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS No. 2089729-22-4)

3-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS No. 2089729-22-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or intermediate in the synthesis of bioactive molecules.

The compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its carboxylic acid functionality allows for further derivatization, enabling the development of novel small-molecule therapeutics. Recent studies highlight its relevance in targeting cancer pathways and inflammatory diseases, aligning with current trends in precision medicine. The CAS No. 2089729-22-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid can be prepared via multi-step reactions involving palladium-catalyzed cross-coupling or cyclization strategies. Its fluorine substituent contributes to improved bioavailability, a key consideration in modern drug design. Industry professionals often inquire about its solubility, stability, and purity specifications, which are critical for scaling up production.

Environmental and regulatory aspects of fluorinated compounds are also a hot topic. While this molecule is not classified as hazardous, its eco-friendly synthesis and green chemistry alternatives are frequently discussed in academic forums. Researchers are exploring catalytic methods to reduce waste and energy consumption during its preparation, addressing sustainability concerns in chemical manufacturing.

In summary, 3-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS No. 2089729-22-4) represents a promising building block for drug development, with its trifluoromethyl group and heterocyclic core offering versatile applications. Its integration into high-throughput screening libraries and combinatorial chemistry further underscores its potential to address unmet medical needs.